(tetrahydrofuran-2-yl)methyl 2-amino-1-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: oxolan-2-ylmethyl 2-amino-1-(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C21H20N4O3S/c22-19-17(21(26)28-12-13-5-3-9-27-13)18-20(25(19)11-14-6-4-10-29-14)24-16-8-2-1-7-15(16)23-18/h1-2,4,6-8,10,13H,3,5,9,11-12,22H2
• InChI Key: KPVVUCIVCZMKDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CC5=CC=CS5)N
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

Tetrahydrofuran (THF) is a five-membered ring compound with four carbon atoms and one oxygen atom. It is a biomass-derived solvent and shows resistance to reduction by lithium, making it a promising candidate as electrolytes in lithium batteries. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It has been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been synthesized by medicinal chemists to produce a combinatorial library and carry out exhaustive efforts in the search of lead molecules. 2-Methyltetrahydrofuran is usually synthesized by catalytic hydrogenation of furfural.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml.

Chemical Reactions Analysis

Thiophene derivatives show diverse pharmacological activities. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anticancer and Antiviral Agents

Quinoxaline derivatives have a wide range of therapeutic applications including anticancer, antiviral, and anti-HIV activities.

These applications provide a broad spectrum of potential research areas for pyrrolo[2,3-b]quinoxaline derivatives. However, it’s important to note that these applications may not be specific to the exact compound but rather provide a general idea of the types of research fields that similar compounds could be involved in.

Mechanism of Action

While the specific mechanism of action for the compound you mentioned is not available, thiophene derivatives have been reported to possess a wide range of therapeutic properties.

Future Directions

Thiophene and its substituted derivatives are an important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.